Cas no 648436-63-9 (1,1'-Biphenyl, 5-methyl-2-[(2,4,6-trimethylphenyl)thio]-)
648436-63-9 structure
Product Name:1,1'-Biphenyl, 5-methyl-2-[(2,4,6-trimethylphenyl)thio]-
CAS No:648436-63-9
MF:C22H22S
MW:318.475084781647
CID:414467
PubChem ID:71378340
Update Time:2025-04-19
1,1'-Biphenyl, 5-methyl-2-[(2,4,6-trimethylphenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 5-methyl-2-[(2,4,6-trimethylphenyl)thio]-
- 1,3,5-trimethyl-2-(4-methyl-2-phenylphenyl)sulfanylbenzene
- DTXSID00800961
- 648436-63-9
- 5-Methyl-2-[(2,4,6-trimethylphenyl)sulfanyl]-1,1'-biphenyl
-
- Inchi: 1S/C22H22S/c1-15-10-11-21(20(14-15)19-8-6-5-7-9-19)23-22-17(3)12-16(2)13-18(22)4/h5-14H,1-4H3
- InChI Key: CSHCSQWKIGTRHD-UHFFFAOYSA-N
- SMILES: S(C1=CC=C(C)C=C1C1C=CC=CC=1)C1C(C)=CC(C)=CC=1C
Computed Properties
- Exact Mass: 318.14422188g/mol
- Monoisotopic Mass: 318.14422188g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 25.3Ų
1,1'-Biphenyl, 5-methyl-2-[(2,4,6-trimethylphenyl)thio]- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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